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Compound Name:
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hydrochloride

CAS No.: 2740304-36-1

Cat. No.: B13852713

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Difluoro U-48800 hydrochloride is a synthetic opioid classified as a utopioid, a class of

compounds that interact with opioid receptors.[1][2] It is a derivative of the U-48800 compound,

which itself is an analogue of the potent synthetic opioid U-47700.[3][4] This technical guide

provides a comprehensive overview of 2,4-Difluoro U-48800 hydrochloride, including its

chemical identity, pharmacological properties, and relevant experimental protocols for its study.

This compound is intended for research and forensic applications only.

Chemical and Physical Data
A summary of the key chemical and physical properties of 2,4-Difluoro U-48800
hydrochloride is presented in the table below.
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Property Value Reference

CAS Number 2740304-36-1 [1][2]

Molecular Formula C₁₇H₂₄F₂N₂O · HCl [1][2]

Formula Weight 346.84 [2]

Formal Name

trans-2-(2,4-difluorophenyl)-N-

(2-(dimethylamino)cyclohexyl)-

N-methylacetamide,

monohydrochloride

SMILES

FC1=CC=C(C(F)=C1)CC(N([C

@H]2--INVALID-LINK--

N(C)C)C)=O.Cl

[1][2]

Pharmacological Profile
2,4-Difluoro U-48800 is an analogue of U-48800, which is known to be a selective agonist for

the kappa-opioid receptor (KOR). While specific binding affinity (Ki) and functional potency

(EC50) values for the 2,4-difluoro derivative are not readily available in the public domain, the

pharmacological profile is expected to be similar to that of U-48800 and other related

benzamide and acetamide opioids. These compounds are of significant interest in research

due to their potential to elucidate the role of the kappa-opioid system in various physiological

and pathological processes.

The table below presents available pharmacological data for the related compound U-48800 to

provide a comparative context.

Ligand Receptor Parameter Value System Reference

U-48800
μ-Opioid

Receptor
EC₅₀ >10,000 nM

[³⁵S]GTPγS

Assay
[5]

U-48800
κ-Opioid

Receptor
EC₅₀ 140 nM

[³⁵S]GTPγS

Assay
[5]
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Signaling Pathway
Activation of the kappa-opioid receptor (KOR), a G protein-coupled receptor (GPCR), by an

agonist such as U-48800 initiates a cascade of intracellular signaling events. The receptor is

coupled to inhibitory G proteins (Gi/Go). Upon agonist binding, the G protein is activated,

leading to the dissociation of the Gα and Gβγ subunits. These subunits then modulate the

activity of various downstream effectors.
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Kappa-Opioid Receptor Signaling Pathway

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of 2,4-
Difluoro U-48800 hydrochloride.

Synthesis of U-48800 Analogues (General Procedure)
While a specific protocol for 2,4-Difluoro U-48800 hydrochloride is not publicly detailed, the

synthesis of related U-series compounds generally follows a multi-step process. The following
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is a representative workflow for the synthesis of a U-48800 analogue.

Starting Materials:
- Substituted Phenylacetic Acid
- trans-1,2-Diaminocyclohexane

Amide Coupling

N-Methylation

Purification

Salt Formation

Final Product:
U-48800 Analogue Hydrochloride

Click to download full resolution via product page

General Synthesis Workflow for U-48800 Analogues

Detailed Methodology:

Amide Coupling: A substituted phenylacetic acid (e.g., 2,4-difluorophenylacetic acid) is

coupled with trans-N,N-dimethyl-1,2-cyclohexanediamine. This reaction is typically carried

out in an aprotic solvent such as dichloromethane or dimethylformamide, using a coupling

agent like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC) in the presence of a base such as triethylamine.
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Purification: The crude product from the amide coupling reaction is purified using column

chromatography on silica gel.

Salt Formation: The purified freebase is dissolved in a suitable solvent (e.g., diethyl ether or

ethanol) and treated with a solution of hydrochloric acid in the same or a miscible solvent to

precipitate the hydrochloride salt.

Final Product Isolation: The precipitated hydrochloride salt is collected by filtration, washed

with a cold solvent, and dried under vacuum to yield the final product.

In Vitro Metabolism using Human Liver Microsomes
This protocol describes a general procedure for studying the in vitro metabolism of a test

compound like 2,4-Difluoro U-48800 using human liver microsomes (HLMs).[6][7][8][9] The

primary enzymes responsible for the metabolism of the related compound U-48800 are

Cytochrome P450 isoforms CYP2C19 and CYP3A4.[10]
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Prepare Incubation Mixture:
- Human Liver Microsomes
- Phosphate Buffer (pH 7.4)

- Test Compound (2,4-Difluoro U-48800)

Pre-incubation at 37°C

Initiate Reaction:
Add NADPH

Incubation at 37°C with shaking

Terminate Reaction:
Add cold organic solvent (e.g., acetonitrile)

Centrifuge to pellet protein

Analyze Supernatant by LC-MS/MS

Click to download full resolution via product page

In Vitro Metabolism Experimental Workflow

Detailed Methodology:

Preparation of Incubation Mixtures: In microcentrifuge tubes, combine human liver

microsomes (final protein concentration typically 0.5-1 mg/mL) and the test compound (e.g.,

1 µM 2,4-Difluoro U-48800) in a phosphate buffer (pH 7.4).
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Pre-incubation: Pre-incubate the mixture for 5-10 minutes at 37°C in a shaking water bath.

Initiation of Reaction: Initiate the metabolic reaction by adding a pre-warmed solution of

NADPH (final concentration typically 1 mM).

Incubation: Incubate the reaction mixture at 37°C with constant shaking for a specified time

course (e.g., 0, 5, 15, 30, 60 minutes).

Termination of Reaction: Terminate the reaction at each time point by adding an equal

volume of a cold organic solvent, such as acetonitrile, to precipitate the proteins.

Sample Processing: Centrifuge the terminated reaction mixtures to pellet the precipitated

proteins.

Analysis: Transfer the supernatant to a new tube or a 96-well plate for analysis by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify the

parent compound and its metabolites.

Analytical Method for Quantification in Biological
Matrices
The following is a general protocol for the quantification of U-48800 and its analogues in whole

blood, which can be adapted for 2,4-Difluoro U-48800.[11][12]

Detailed Methodology:

Sample Preparation (Solid-Phase Extraction):

To a 1 mL whole blood sample, add an internal standard.

Vortex and add a buffer (e.g., phosphate buffer, pH 6).

Load the sample onto a conditioned mixed-mode solid-phase extraction (SPE) cartridge.

Wash the cartridge with deionized water, followed by an acidic wash (e.g., acetic acid),

and then an organic solvent (e.g., methanol).

Dry the cartridge thoroughly under vacuum.
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Elute the analytes with an ammoniated organic solvent mixture (e.g.,

dichloromethane/isopropanol/ammonium hydroxide).

Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile

phase for analysis.

LC-MS/MS Analysis:

Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution

program.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray

ionization (ESI+) mode with multiple reaction monitoring (MRM) for the specific precursor-

to-product ion transitions of the analyte and the internal standard.

[³⁵S]GTPγS Binding Assay for Functional Activity
This assay is a widely used functional assay to determine the potency (EC₅₀) and efficacy

(Eₘₐₓ) of agonists at G protein-coupled receptors, including opioid receptors.[13][14][15]

Detailed Methodology:

Membrane Preparation: Prepare crude membrane fractions from cells or tissues expressing

the kappa-opioid receptor.

Assay Buffer Preparation: Prepare an assay buffer containing HEPES, MgCl₂, NaCl, and a

reducing agent like DTT.

Reaction Setup: In a 96-well plate, add the assay buffer, GDP, cell membranes, and varying

concentrations of the test compound (2,4-Difluoro U-48800). For determining non-specific

binding, add a high concentration of unlabeled GTPγS.

Pre-incubation: Pre-incubate the plate for 15-30 minutes at room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/pdf/Application_Notes_GTP_S_Binding_Assay_for_the_Opioid_Receptor_Agonist_SR_17018.pdf
https://bio-protocol.org/exchange/minidetail?id=9866319&type=30
https://www.benchchem.com/pdf/In_Vitro_Functional_Assays_for_Opioid_Receptor_Activation_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13852713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation of Reaction: Add [³⁵S]GTPγS to all wells to start the reaction.

Incubation: Incubate the plate at 30°C for 30-60 minutes with gentle shaking.

Termination and Filtration: Rapidly terminate the reaction by filtering the contents of each

well through a GF/C filter plate using a cell harvester. Wash the filters with ice-cold wash

buffer.

Quantification: Dry the filter plate, add a scintillation cocktail to each well, and count the

radioactivity in a scintillation counter.

Data Analysis: Subtract the non-specific binding from all other measurements. Plot the

specific binding against the logarithm of the agonist concentration and fit the data to a

sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.

Conclusion
2,4-Difluoro U-48800 hydrochloride is a novel synthetic opioid with potential for research into

the kappa-opioid system. This guide has provided the available technical information, including

its chemical properties and detailed experimental protocols for its synthesis, metabolic profiling,

and pharmacological characterization. As with all novel psychoactive substances, further

research is necessary to fully elucidate its pharmacological and toxicological profile. The

information and protocols provided herein are intended to serve as a valuable resource for

researchers in the fields of pharmacology, toxicology, and forensic science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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